BENGHE Foundational & Exploratory

Check Availability & Pricing

Propargyl-PEG10-alcohol safety data sheet
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propargyl-PEG10-alcohol

Cat. No.: B610210

An In-depth Technical Guide to the Safe Handling of Propargyl-PEG10-alcohol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. A comprehensive, officially recognized Safety Data Sheet (SDS)
with detailed toxicological data for Propargyl-PEG10-alcohol is not readily available in the
public domain. The information herein is a consolidation of data from available SDS for the
parent compound, propargyl alcohol, general safety information for polyethylene glycol (PEG)
compounds, and handling protocols for similar PEGylated alkynes. It is imperative to handle
this chemical with caution in a controlled laboratory setting and to perform a thorough risk
assessment before use.

Introduction

Propargyl-PEG10-alcohol is a heterobifunctional linker molecule integral to the field of
bioconjugation and drug development, particularly in the synthesis of Proteolysis Targeting
Chimeras (PROTACS).[1] It incorporates a terminal alkyne group for "click chemistry" reactions
and a hydroxyl group, connected by a hydrophilic 10-unit polyethylene glycol (PEG) chain.[2][3]
This structure allows for the covalent linkage of different molecular entities while imparting
increased aqueous solubility.

The safety profile of Propargyl-PEG10-alcohol is not well-established. However, by examining
the safety data of its constituent parts—the propargyl group and the PEG chain—we can
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extrapolate a cautious approach to its handling. Propargyl alcohol is a highly toxic and
flammable substance.[4][5] Conversely, high molecular weight polyethylene glycols are
generally regarded as having low toxicity and being non-irritating to the skin.[6] The presence
of the long PEG chain in Propargyl-PEG10-alcohol is expected to significantly alter the
toxicological and physical properties compared to the parent propargyl alcohol, likely reducing
its volatility and dermal absorption.

Hazard Identification and Classification

Due to the lack of specific data for Propargyl-PEG10-alcohol, a definitive hazard classification
is not possible. However, based on the reactive propargyl group, it is prudent to handle this
compound with care, assuming potential for skin and eye irritation. The hazards associated
with propargyl alcohol are severe, including acute toxicity via oral, dermal, and inhalation
routes, and it is known to cause severe skin and eye burns.[4][5][7] While the PEG chain likely
mitigates these risks, the extent of this mitigation is unknown.

Physical and Chemical Properties

The available data for the physical and chemical properties of Propargyl-PEG10-alcohol is
limited and largely predictive.

Property Value Source
Molecular Formula C23H44011 [1]
Appearance Colorless liquid Predicted
Boiling Point 518.0 £ 45.0 °C Predicted
Density 1.093 + 0.06 g/cm?3 Predicted
Solubility Soluble in Water, DMSO,

DCM, DMF
pKa 14.36 £ 0.10 Predicted
Storage Temperature -20°C [1]

Toxicological Data
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No specific toxicological studies for Propargyl-PEG10-alcohol were found. The following table
summarizes the acute toxicity data for Propargyl Alcohol to highlight the potential hazards of
the functional group. It is crucial to reiterate that these values are likely not representative of
Propargyl-PEG10-alcohol due to the influence of the PEG chain.

Route of Exposure Species LD50/LC50 Value Source
Oral Rat 20-56.4 mg/kg [4]
Dermal Rabbit 16 mg/kg [4]
Inhalation (Vapor) Rat 873 ppm (2 hours)

Chronic exposure to propargyl alcohol has been shown to cause histopathological changes in
the olfactory and respiratory epithelium in animal studies.[8][9]

Experimental Protocols and Safe Handling

Given the moisture-sensitive nature of similar PEGylated alkynes, specific handling procedures
are required.[10] The following is a recommended protocol for handling Propargyl-PEG10-
alcohol in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. The following PPE is
recommended as a minimum:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. Gloves must be
inspected prior to use and changed immediately if contaminated.

» Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
e Lab Coat: A flame-retardant lab coat should be worn.

o Respiratory Protection: Handling should be performed in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of any potential aerosols or vapors.

Handling and Storage
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o Storage: Store in a tightly sealed container at -20°C in a dry, well-ventilated area, away from
sources of ignition.[1]

o Dispensing: Before use, allow the vial to equilibrate to room temperature to prevent moisture
condensation.[10]

» Dissolving: Immediately before use, dissolve the required amount in an anhydrous organic
solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[10] Do not
prepare stock solutions for long-term storage as the alkyne moiety can degrade.[10]

o Reaction Conditions: Avoid buffers containing primary amines (e.g., Tris or glycine) as these
can react with other reagents often used in conjunction with this linker, such as NHS esters.
[10]

First Aid Measures

In the absence of specific data, the following first aid measures, adapted from information for
propargyl alcohol, are recommended:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualized Workflows and Relationships
Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of Propargyl-PEG10-alcohol.
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Conceptual Safety Profile
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Caption: Relationship between the compound's structure and its predicted safety attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propargyl-PEG10-alcohol safety data sheet
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610210#propargyl-peg10-alcohol-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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